beta-Methylaminoethyl benzhydryl ether hydrochloride

• IUPAC Name: 2-benzhydryloxyethyl(methyl)azanium;chloride
• InChI: InChI=1S/C16H19NO.ClH/c1-17-12-13-18-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15;/h2-11,16-17H,12-13H2,1H3;1H
• InChI Key: OARUOQLHKTZEIM-UHFFFAOYSA-N
• Canonical SMILES: C[NH2+]CCOC(C1=CC=CC=C1)C2=CC=CC=C2.[Cl-]
• Molecular Formula: C16H20ClNO
• Related CAS: 17471-10-2 (Parent)
• Molecular Weight: 277.79 g/mol
• CAS RN: 53499-40-4

Description

Beta-Methylaminoethyl benzhydryl ether hydrochloride is a useful research compound. Its molecular formula is C16H20ClNO and its molecular weight is 277.79 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Treatment of Dermographism and Urticarias : It is effective in alleviating symptoms of dermographism and other histamine-related urticarias (Feinberg & Friedlaender, 1945).

• Antispasmodic Properties : Shows significant antispasmodic activity and can modify acute toxicity and enhance pharmacological effects when used with other compounds (Sacra & McColl, 1960).

• Allergy Symptom Relief : Beta-Methylaminoethyl benzhydryl ether hydrochloride is effective in reducing allergy symptoms, such as wheals caused by histamine or antigen-antibody reactions (Friedlaender & Feinberg, 1946).

• Alleviation of Anaphylactic Shock : It is effective in reducing anaphylactic shock in guinea pigs, indicating its potential in studying histamine's role in physiological mechanisms and pathological conditions (Loew & Kaiser, 1945).

• Gastric Secretion Effects : In cats, it can increase the rate of gastric secretion, demonstrating a complex interaction with histamine mechanisms in the gastrointestinal system (Emmelin & Frost, 1947).

• Local Anesthetic Effect : When injected into human skin, it has been found to have local anesthetic effects, comparable to procaine (Leavitt & Code, 1947).

• Blood Pressure Lowering Activity : Shows potential in lowering blood pressure, as seen in studies with related compounds (El-Antably et al., 1975).

• Effectiveness in Allergic Diseases : It has shown effectiveness in a range of allergic conditions, though its effects can vary and are often palliative (Levin, 1946).

• Synthesis and Evaluation in Pharmacology : Its synthesis and evaluation in various pharmacological applications have been a subject of interest, indicating its diverse potential in medical science (Tsung & Kyi, 1962).

• Antimycotic and Antibacterial Activity : Some derivatives have been synthesized and tested for antimycotic and antibacterial activities, showing promising results (Nardi et al., 1982).